Cas no 4675-18-7 (4,5-Diphenyloxazole)

• Product Name: 4,5-Diphenyloxazole
• CAS No: 4675-18-7
• MF: C₁₅H₁₁NO
• MW: 221.253943681717
• CID: 843560
• PubChem ID: 613498
• Update Time: 2025-10-20

4,5-Diphenyloxazole Chemical and Physical Properties

Names and Identifiers

• 4,5-Diphenyloxazole
• 4,5-Diphenyl-1,3-oxazole
• 4,5-diphenyl-oxazole
• Oxazole, 4,5-diphenyl-
• (4,5-diphenyl)oxazole
• DTXSID80346594
• DB-367136
• SCHEMBL926216
• 4675-18-7
• 4,5-Diphenyl-1,3-oxazole #
• E89237

• MDL： MFCD16990157
• Inchi： 1S/C15H11NO/c1-3-7-12(8-4-1)14-15(17-11-16-14)13-9-5-2-6-10-13/h1-11H
• InChI Key： ODKHOKLXMBWVOQ-UHFFFAOYSA-N
• SMILES： O1C=NC(C2C=CC=CC=2)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 221.08413
• Monoisotopic Mass: 221.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.0966 (rough estimate)
• Melting Point: 44°C
• Boiling Point: 362.31°C (rough estimate)
• Refractive Index: 1.6283 (estimate)
• PSA: 26.03

4,5-Diphenyloxazole Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 4,5-Diphenyloxazole

Comprehensive Guide to 4,5-Diphenyloxazole (CAS No. 4675-18-7): Properties, Applications, and Industry Insights

4,5-Diphenyloxazole (CAS No. 4675-18-7), a heterocyclic organic compound, has garnered significant attention in both academic and industrial research due to its unique structural properties and versatile applications. This fluorescent dye and scintillator material is widely utilized in fields such as biochemical assays, material science, and photonics. Its molecular formula, C₁₅H₁₁NO, features an oxazole ring substituted with phenyl groups at the 4 and 5 positions, contributing to its high quantum yield and excellent photostability.

In recent years, the demand for 4,5-Diphenyloxazole has surged, driven by its role in advanced imaging technologies and light-emitting devices. Researchers frequently search for "4,5-Diphenyloxazole synthesis," "CAS 4675-18-7 applications," and "oxazole derivatives in optoelectronics," reflecting its relevance in cutting-edge innovations. The compound’s ability to act as a wavelength shifter in liquid scintillation counting makes it indispensable in radiation detection and nuclear medicine.

The thermal stability and solubility of 4,5-Diphenyloxazole in organic solvents like toluene and dichloromethane further enhance its utility in coating formulations and polymer composites. Industry trends highlight its integration into OLEDs (Organic Light-Emitting Diodes), where its blue-emitting properties improve display efficiency. Environmental concerns have also spurred interest in "eco-friendly oxazole derivatives," positioning CAS 4675-18-7 as a candidate for green chemistry initiatives.

From a synthetic perspective, 4,5-Diphenyloxazole is typically prepared via cyclization reactions involving benzil and ammonium acetate, a process often queried as "how to synthesize 4,5-Diphenyloxazole." Its crystallinity and melting point (156–158°C) are critical for quality control, with analytical techniques like HPLC and NMR ensuring purity. The compound’s low toxicity profile aligns with regulatory standards, making it a preferred choice for life science applications.

Emerging studies explore 4,5-Diphenyloxazole’s potential in solar cell enhancers and bioimaging probes, addressing popular queries such as "oxazole-based photovoltaic materials." Its compatibility with nanotechnology platforms further expands its scope, particularly in drug delivery systems and sensors. As industries prioritize sustainable materials, this compound’s adaptability underscores its long-term value.

In summary, 4,5-Diphenyloxazole (CAS No. 4675-18-7) exemplifies the intersection of chemical innovation and practical utility. Its multifaceted applications—from high-performance displays to diagnostic tools—highlight its importance in modern science. For researchers and manufacturers alike, understanding its properties and market trends is essential to leveraging its full potential.